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Compound of Interest

Compound Name: Arprinocid-N-oxide

Cat. No.: B1216231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arprinocid-N-oxide is the primary active metabolite of the anticoccidial agent Arprinocid. This

document provides a comprehensive technical overview of Arprinocid-N-oxide, including its

chemical and physical properties, proposed mechanism of action, and available quantitative

data on its biological activity. Detailed experimental methodologies, where available, are

provided to support further research and development.

Chemical and Physical Properties
Arprinocid-N-oxide is a purine derivative and the N-oxide metabolite of Arprinocid. Its

chemical structure and key properties are summarized below.
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Property Value Reference

CAS Number 55779-19-6 [1]

Chemical Formula C₁₂H₉ClFN₅O [1]

Molecular Weight 293.69 g/mol [1]

IUPAC Name

9-[(2-chloro-6-

fluorophenyl)methyl]-9H-purin-

6-amine 1-oxide

[1]

Synonyms Arprinocid-1-N-oxide [1]

Mechanism of Action
The anticoccidial activity of Arprinocid is primarily attributed to its metabolite, Arprinocid-N-
oxide. The proposed mechanism of action involves the host's metabolic machinery to exert its

effect on the parasite.

Arprinocid-N-oxide's primary mode of action is through its interaction with the cytochrome P-

450 enzyme system within the host cell. This interaction is believed to lead to a cascade of

events that ultimately cause the destruction of the parasite's endoplasmic reticulum, leading to

cell death.[2] This effect on the endoplasmic reticulum has been observed as cellular vacuole

formation in both HeLa cells and Eimeria tenella merozoites.[2] The inhibition of this toxic effect

by SKF-525A, a known inhibitor of microsomal drug metabolism, further supports the

involvement of the cytochrome P-450 system.[2]

Interestingly, unlike its parent compound, the anticoccidial action of Arprinocid-N-oxide is not

reversed by excess hypoxanthine, suggesting that its mechanism is not primarily due to the

inhibition of purine transport.[3]
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Proposed mechanism of action for Arprinocid-N-oxide.
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Quantitative Data
The biological activity of Arprinocid-N-oxide has been quantified in in vitro studies. It

demonstrates significantly greater potency than its parent compound, Arprinocid.

Assay
Cell Line /
Organism

Endpoint
Arprinocid-
N-oxide

Arprinocid Reference

Cytotoxicity HeLa Cells ID₅₀ 5.0 ppm Not Reported [2]

Anticoccidial

Activity

Eimeria

tenella in

chick kidney

epithelial

cells

ID₅₀ 0.30 ppm 20 ppm [3]

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of Arprinocid-N-
oxide are not extensively published. However, based on the available literature, the following

methodologies can be inferred.

Synthesis of Arprinocid-N-oxide
A general method for the synthesis of N-oxides from their corresponding amine precursors

involves oxidation. While a specific protocol for Arprinocid-N-oxide is not available, a

plausible approach would involve the following steps:

Dissolution: Arprinocid is dissolved in a suitable organic solvent, such as dichloromethane or

chloroform.

Oxidation: An oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or

hydrogen peroxide, is added to the solution, typically at a controlled temperature (e.g., 0 °C

to room temperature).

Monitoring: The reaction progress is monitored by a suitable analytical technique, such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
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Work-up and Purification: Once the reaction is complete, the reaction mixture is washed to

remove excess oxidizing agent and byproducts. The crude product is then purified, for

example, by column chromatography, to yield pure Arprinocid-N-oxide.
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General workflow for the synthesis of Arprinocid-N-oxide.
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In Vitro Cytotoxicity Assay (HeLa Cells)
The cytotoxicity of Arprinocid-N-oxide in HeLa cells can be determined using a standard MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a similar cell viability

assay.

Cell Culture: HeLa cells are cultured in a suitable medium (e.g., DMEM) supplemented with

fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5%

CO₂.

Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Arprinocid-N-oxide. A vehicle control (e.g., DMSO) is also included.

Incubation: The cells are incubated with the compound for a specified period (e.g., 24, 48, or

72 hours).

MTT Assay: After incubation, the MTT reagent is added to each well and incubated to allow

for the formation of formazan crystals by viable cells.

Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g.,

DMSO or a specialized buffer).

Measurement: The absorbance of the solubilized formazan is measured using a microplate

reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The absorbance values are used to calculate the percentage of cell viability

relative to the vehicle control. The ID₅₀ value is determined by plotting the cell viability

against the log of the compound concentration and fitting the data to a dose-response curve.

In Vitro Anticoccidial Assay (Eimeria tenella)
The anticoccidial activity of Arprinocid-N-oxide can be assessed in an in vitro model using

primary chick kidney epithelial cells infected with Eimeria tenella sporozoites.
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Cell Culture: Primary chick kidney epithelial cells are isolated and cultured in a suitable

medium.

Infection: Confluent cell monolayers are infected with freshly excysted Eimeria tenella

sporozoites.

Treatment: After allowing the sporozoites to invade the host cells, the culture medium is

replaced with fresh medium containing various concentrations of Arprinocid-N-oxide.

Incubation: The infected cells are incubated for a period sufficient to allow for the

development of the parasite's intracellular stages (e.g., schizonts).

Assessment of Parasite Development: The effect of the compound on parasite development

is quantified. This can be done by various methods, such as:

Microscopic examination: Counting the number of developed schizonts per field of view.

Molecular methods: Quantifying parasite DNA or RNA using qPCR or RT-qPCR.

Reporter assays: Using genetically modified parasites that express a reporter gene (e.g.,

luciferase or GFP).

Data Analysis: The extent of parasite development in the treated groups is compared to that

in the untreated control group. The ID₅₀ value is calculated from the dose-response curve.

Conclusion
Arprinocid-N-oxide is the potent, active metabolite of the anticoccidial drug Arprinocid. Its

mechanism of action is linked to the cytochrome P-450 system and results in the destruction of

the parasite's endoplasmic reticulum. The quantitative data available demonstrates its

significantly higher in vitro activity compared to its parent compound. The experimental

protocols outlined in this guide provide a framework for further investigation into the properties

and potential applications of Arprinocid-N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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